N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H20N2O3/c1-15-7-10-17(23-25-19-5-3-4-6-21(19)28-23)14-20(15)24-22(26)13-16-8-11-18(27-2)12-9-16/h3-12,14H,13H2,1-2H3,(H,24,26)
• InChI Key: PHXYCKHRYZPKJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)CC4=CC=C(C=C4)OC
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenyl)acetamide is a chemical compound that has recently gained attention in the scientific community due to its potential use in various research applications. It is a synthetic compound that has been synthesized using specific methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The exact mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenyl)acetamide is not fully understood, but it is believed to work by inhibiting specific enzymes and signaling pathways involved in inflammation and neurodegeneration. It has been shown to modulate the activity of various proteins and enzymes, including cyclooxygenase-2, nitric oxide synthase, and nuclear factor-kappa B.
Biochemical and physiological effects:
N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenyl)acetamide has been found to have potent anti-inflammatory and neuroprotective effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, inhibit the activation of microglia and astrocytes, and protect against oxidative stress and neuronal damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenyl)acetamide in lab experiments is its potent anti-inflammatory and neuroprotective properties, which make it a promising candidate for the treatment of various diseases. However, its limitations include its potential toxicity and the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the research on N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenyl)acetamide, including:
1. Further studies to determine its efficacy and safety in humans.
2. Investigation of its potential use in the treatment of other diseases, such as cancer and autoimmune disorders.
3. Development of new synthetic methods to improve the yield and purity of the compound.
4. Investigation of its potential as a diagnostic tool for neurodegenerative diseases.
5. Investigation of its potential as a therapeutic agent for other neurological disorders, such as epilepsy and multiple sclerosis.
In conclusion, N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenyl)acetamide is a promising chemical compound that has shown potential in various scientific research applications. Its potent anti-inflammatory and neuroprotective properties make it a promising candidate for the treatment of various diseases, and further studies are needed to determine its efficacy and safety in humans.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(4-methoxyphenyl)acetamide has been extensively studied for its potential use in various scientific research applications, including cancer research, neurological disorders, and inflammation. It has been found to have potent anti-inflammatory properties and has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.